Cas no 61546-94-9 (5(2H)-Azecinone, octahydro-1-(phenylmethyl)-)

5(2H)-Azecinone, octahydro-1-(phenylmethyl)- structure
61546-94-9 structure
Product Name:5(2H)-Azecinone, octahydro-1-(phenylmethyl)-
CAS No:61546-94-9
MF:C16H23NO
MW:245.359924554825
CID:475365
PubChem ID:12342739
Update Time:2025-04-19

5(2H)-Azecinone, octahydro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 5(2H)-Azecinone, octahydro-1-(phenylmethyl)-
    • 1-benzylazecan-5-one
    • 61546-94-9
    • DTXSID20492261
    • Inchi: 1S/C16H23NO/c18-16-10-5-2-6-12-17(13-7-11-16)14-15-8-3-1-4-9-15/h1,3-4,8-9H,2,5-7,10-14H2
    • InChI Key: XMFGRZFKZGXWNG-UHFFFAOYSA-N
    • SMILES: O=C1CCCCCN(CC2C=CC=CC=2)CCC1

Computed Properties

  • Exact Mass: 245.17809
  • Monoisotopic Mass: 245.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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